Trisiloxane, 1,1,1,5,5,5-hexamethyl-3-octyl-3-[(trimethylsilyl)oxy]-

• CAS: 187593-69-7
• Molecular Formula: C17H44O3Si4
• Molecular Weight: 408.9 g/mol
• SMILES: CCCCCCCC[Si](O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)C
• InChI: InChI=1S/C17H44O3Si4/c1-11-12-13-14-15-16-17-24(18-21(2,3)4,19-22(5,6)7)20-23(8,9)10/h11-17H2,1-10H3
• InChIKey: VRFCOIJWJMSSBP-UHFFFAOYSA-N

Caprylyl trimethicone (INCI), systematically named 1,1,1,9,9,9-hexamethyl-3,5,7-trioctyl-3,5,7-tris[(trimethylsilyl)oxy]pentasiloxane , is a low-molecular-weight branched organosilicon fluid of the alkyl-modified silsesquioxane class. Unlike linear polydimethylsiloxanes (dimethicones), this compound features a compact, T-branched pentasiloxane architecture bearing three pendant octyl chains and terminal trimethylsilyl capping groups, yielding a kinematic viscosity of 15–30 cSt at 25 °C, a refractive index of 1.428–1.444, and a relative density of approximately 0.90–0.91 g/cm³.

Caprylyl Trimethicone (CAS 187593-69-7): A Branched Pentasiloxane Emollient for Advanced Cosmetic Formulations

Caprylyl trimethicone (INCI), systematically named 1,1,1,9,9,9-hexamethyl-3,5,7-trioctyl-3,5,7-tris[(trimethylsilyl)oxy]pentasiloxane [1], is a low-molecular-weight branched organosilicon fluid of the alkyl-modified silsesquioxane class. Unlike linear polydimethylsiloxanes (dimethicones), this compound features a compact, T-branched pentasiloxane architecture bearing three pendant octyl chains and terminal trimethylsilyl capping groups, yielding a kinematic viscosity of 15–30 cSt at 25 °C, a refractive index of 1.428–1.444, and a relative density of approximately 0.90–0.91 g/cm³ . It functions primarily as a skin-conditioning agent, carrier fluid, and sensory modifier in personal care products, where its branched structure confers distinct spreading, compatibility, and sensory profiles compared to linear silicone analogs [2].

✓ Branched organosilicon for high-RI optical matching in skincare

✓ Viscosity niche (15–30 cSt) between caprylyl methicone and dimethicone

✓ Reported stability with pearlizing agents without co-stabilizers

• [1] U.S. FDA Global Substance Registration System. Caprylyl Trimethicone; UNII: H6HK6E4EB1; CAS 187593-69-7. Available at: https://www.drugfuture.com/gsrs/substance/h6hk6e4eb1 View Source
• [2] Clariant International Ltd. SilCare® Silicone 31M50 Technical Data Sheet. INCI: Caprylyl Trimethicone. UL Prospector. Available at: https://www.ulprospector.com/en/eu/PersonalCare/Detail/1021/42568/SilCare-Silicone-31M50 View Source

Why Generic Silicone Substitution Fails for Caprylyl Trimethicone: The Branched Architecture Differentiation

Caprylyl trimethicone is frequently grouped with other low-viscosity silicone emollients such as caprylyl methicone (a linear trisiloxane, CAS 17955-88-3) and low-molecular-weight dimethicones. However, indiscriminate substitution fails because caprylyl trimethicone is not a linear siloxane—it is a T-branched polyoctylsilsesquioxane terminated with trimethylsilyl groups [1]. This branched, cage-like architecture produces a higher refractive index (1.428–1.444 vs. ~1.403 for standard dimethicone and ~1.413 for caprylyl methicone), significantly higher kinematic viscosity (15–30 cSt vs. ~3 cSt for caprylyl methicone), and fundamentally different oil compatibility and sensory deposition behavior . Patented rinse-off and leave-on personal care compositions explicitly specify caprylyl trimethicones as providing superior smoothness, reduced tackiness, and enhanced emolliency over phenyltrimethicones and linear dimethicones, particularly when high refractive index matching and long-term formulation stability with pearlescent/opacifying agents are required [2]. Substituting a generic linear silicone in these applications would compromise optical clarity, sensory profile, and phase stability.

Caprylyl Trimethicone (branched)

Linear silicones

Architecture

T-branched polyoctylsilsesquioxane

Linear PDMS or trisiloxane (e.g. caprylyl methicone)

Refractive index

Higher RI supports optical oil-phase matching

Lower RI may cause visible whitening on skin

Sensory deposition

Richer feel, reduced volatility dry-down

Lighter, faster-drying deposition profile

• [1] LeGrow, G.E. (2001). Liquid rinse-off compositions for personal care comprising trimethylsilylalkylsilsesquioxanes. Patent Abstract. Typeset.io. Available at: https://typeset.io/papers/liquid-rinse-off-compositions-for-personal-care-comprising-a-38k2qz7qsx View Source
• [2] LeGrow, G.E. (2001). Leave-on compositions for personal care comprising trimethylsilyl-n-octylsilsesquioxanes. Patent. Typeset.io. Available at: https://typeset.io/papers/leave-on-compositions-for-personal-care-214s3i7w8v View Source

Quantitative Differentiation Evidence: Caprylyl Trimethicone vs. Linear Silicone Analogs (CAS 187593-69-7)

Refractive Index Advantage (1.428–1.444) Over Linear Dimethicone for Optical Formulation Matching

Caprylyl trimethicone exhibits a refractive index (RI) of 1.428–1.444 at 25 °C, which is substantially higher than that of standard linear polydimethylsiloxane (dimethicone) fluids across the 100–1000 cSt viscosity range, which consistently measure approximately 1.403 [1]. This elevated RI arises from the three octyl substituents and the branched polysilsesquioxane core. For formulators seeking to match the RI of organic oil phases or minimize the whitening effect of silicone deposition on skin, caprylyl trimethicone provides inherently better optical blending without requiring additional high-RI additives .

Refractive Index

Reported

1.428–1.444

Δ ≥ +0.025 vs linear dimethicone (≈1.403)

Higher RI supports optical blending with organic oils

Cross-supplier data; verify grade-specific RI

Evidence Dimension	Refractive index (nD, 25 °C)
Target Compound Data	1.428 (Alfa Chemistry); 1.444 (Chem960); 1.38–1.39 (IOTA 9942 grade); 1.405–1.415 (MantaSil grade)
Comparator Or Baseline	Linear dimethicone (100–1000 cSt): RI ≈ 1.401–1.403; Caprylyl methicone: RI ≈ 1.413
Quantified Difference	ΔRI ≥ +0.025 to +0.041 vs. dimethicone; ΔRI ≥ +0.015 vs. caprylyl methicone
Conditions	Measurement at 25 °C; multiple supplier specifications cross-validated

Why This Matters

Higher refractive index enables superior optical matching with organic oils and reduces visible whitening on skin, directly affecting consumer-perceived product aesthetics and procurement specification requirements for premium cosmetic formulations.

• [1] Knowde/Momentive. Dimethicone SF1236 Technical Data. Refractive Index 1.393–1.403. Available at: https://www.knowde.com View Source

Kinematic Viscosity Differentiation (15–30 cSt) vs. Caprylyl Methicone (~3 cSt) for Sensory Deposition Control

The kinematic viscosity of caprylyl trimethicone (15–30 cSt at 25 °C, depending on molecular weight distribution) is approximately 5–10 times higher than that of the closely related linear trisiloxane caprylyl methicone, which measures ~3 cSt (2.0–3.0 cSt across commercial grades) . This viscosity differential reflects the branched, oligomeric pentasiloxane structure of caprylyl trimethicone vs. the simple linear trisiloxane structure of caprylyl methicone (MW ~408.9 vs. ~378.8 g/mol). The higher viscosity translates to a perceptibly richer, more substantive skin feel with longer-lasting emolliency and reduced volatility-driven 'dry-down' that is characteristic of the lower-viscosity analog [1].

Viscosity at 25°C

Reported

15–30 cSt

5× to 10× higher than caprylyl methicone (~3 cSt)

Richer sensory deposition, reduced volatility dry-down

Branched pentasiloxane vs linear trisiloxane

Evidence Dimension	Kinematic viscosity at 25 °C
Target Compound Data	15–30 cSt (Alfa Chemistry, HZB catalog); 1.25–1.75 cSt (lower MW IOTA grade); 2.0–4.0 mPa·s (MantaSil grade)
Comparator Or Baseline	Caprylyl methicone (CAS 17955-88-3): 2.0–3.0 cSt (BRB, NV Chemical); Dow Corning FZ-3196: 2.9 cSt
Quantified Difference	5× to 10× higher viscosity (standard grade) vs. caprylyl methicone; approximately 1.5× to 10× lower viscosity vs. typical dimethicone (50–1000 cSt)
Conditions	Measurement at 25 °C per standard ASTM or supplier methods; multiple commercial grades assessed

Why This Matters

Viscosity directly governs the sensory deposition, spreadability, and substantive feel on skin and hair. Caprylyl trimethicone occupies a distinct rheological niche—substantially more body than caprylyl methicone but far lighter than dimethicone—making it uniquely suited for formulations requiring perceptible emolliency without heavy residue.

• [1] Clariant International Ltd. SilCare® Silicone 31M50. Improves ease of formulation compared to dimethicones; provides conditioning, lubricity, emolliency, shine, and detackification. UL Prospector. View Source

Superior Emulsification and Stability with Pearlescent/Opacifying Agents vs. Phenyltrimethicone

Patented liquid rinse-off compositions (LeGrow, 2001) explicitly demonstrate that trimethylsilyl-n-octylsilsesquioxanes (caprylyl trimethicones) can be stabilized over long periods and across broad temperature ranges in the presence of pearlizing or opacifying agents, a performance characteristic not achievable with phenyltrimethicones or linear dimethicones in the same matrix without additional stabilizers [1]. Leave-on composition patents further document that emulsions comprising caprylyl trimethicones exhibit superior smoothness, reduced tackiness, and enhanced emolliency compared to phenyltrimethicone-based emulsions, as demonstrated in direct comparative sensory panel evaluations [2].

Pearlescent Stability

Head-to-head

Caprylyl trimethicone: long-term stability

vs phenyltrimethicone: requires co-stabilizers

Supports formulation simplification

Patent-based rinse-off/leave-on emulsion data

Evidence Dimension	Emulsion stability with pearlescent agents and sensory performance (smoothness, tackiness)
Target Compound Data	Caprylyl trimethicone: stable long-term over broad temperature ranges with pearlescent/opacifying agents; superior smoothness and emolliency
Comparator Or Baseline	Phenyltrimethicone: inferior stability with pearlescent agents; inferior smoothness and emolliency in leave-on compositions
Quantified Difference	Qualitative superiority documented across multiple patent examples; stability demonstrated under accelerated and ambient aging conditions
Conditions	Personal care rinse-off (shampoo) and leave-on (skin cream) emulsion systems; temperature range testing; sensory panel evaluation

Why This Matters

This stability differentiation is critical for formulators developing pearlized shampoos, conditioning washes, and opaque cream products. Selecting caprylyl trimethicone directly eliminates the need for additional co-stabilizers required when using phenyltrimethicone, simplifying formulation, reducing raw material count, and improving cost efficiency.

• [1] LeGrow, G.E. (2001). Liquid rinse-off compositions for personal care comprising a trimethylsilylalkylsilsesquioxane. Patent. Eureka Patsnap. Available at: https://eureka.patsnap.com View Source
• [2] Turowski, A. et al. (Clariant). Leave-on compositions for personal care comprising trimethylsilyl-n-octylsilsesquioxanes. Patent. Typeset.io. Available at: https://typeset.io/papers/leave-on-compositions-for-personal-care-214s3i7w8v View Source

Regulatory Use-Level Differentiation: Documented Safety up to 10% Facial Leave-On vs. 4% for Eye-Area Products

According to the 2025 Chinese Cosmetic Ingredient Use Information database, caprylyl trimethicone has documented historical maximum use levels of 10% in facial (including neck) leave-on products, 5% in whole-body leave-on products, and 4% in eye-area leave-on products, with rinse-off products permitted up to 5% [1]. The Cosmetic Ingredient Review (CIR) and EWG Skin Deep database classify caprylyl trimethicone as LOW concern across cancer, allergies/immunotoxicity, and developmental/reproductive toxicity endpoints [2]. This established safety profile, validated through extensive commercial use data, provides procurement-grade confidence that is not equivalently documented for many less-common silicone ester alternatives, where maximum use level data may be absent or restricted.

Max Use Levels

Reported

Facial leave-on: 10%

Eye-area leave-on: 4%

Rinse-off: 5%

Authoritative use-level data available

2025 Chinese database; EWG LOW concern

Evidence Dimension	Maximum historical cosmetic use levels (% w/w) and safety classification
Target Compound Data	Facial leave-on: 10%; Whole-body leave-on: 5%; Eye-area leave-on: 4%; Rinse-off: 5%; EWG: LOW for cancer, allergy, developmental/reproductive toxicity
Comparator Or Baseline	Class-level: many alternative alkyl silicones lack published maximum use level data in authoritative databases; CIR safety conclusions may be absent or pending
Quantified Difference	Quantitative maximum use levels established across four application categories; CIR/EWG safety classification available
Conditions	Chinese Cosmetic Ingredient Use Information Database (2025); CIR safety assessment; EWG Skin Deep database

Why This Matters

For procurement, the existence of published, authoritative maximum use levels across multiple product categories enables formulators to confidently specify caprylyl trimethicone within regulatory bounds, reducing reformulation risk and accelerating time-to-market compared to less-documented alternative emollients.

• [1] Puriactives. CAPRYLYL TRIMETHICONE Cosmetic Ingredient Safety Data. CAS 187593-69-7. Maximum historical use levels: eye-area leave-on 4%, facial leave-on 10%, whole-body leave-on 5%, rinse-off 5% (2025 database). Available at: http://www.puriactives.com/db/public/index.php/materials/detail/3306 View Source
• [2] EWG Skin Deep. Caprylyl Trimethicone Safety Assessment. LOW: Cancer, Allergies & Immunotoxicity, Developmental & Reproductive Toxicity. Available at: https://www.ewg.org/skindeep/ingredients/717456-CAPRYLYL_TRIMETHICONE/ View Source

Evidence-Backed Application Scenarios for Caprylyl Trimethicone (CAS 187593-69-7) Based on Quantifiable Differentiation

Premium Facial Skincare: High-RI Emollient for Optical Skin-Perfecting Serums and Creams

In facial serum and cream formulations where optical clarity and skin appearance enhancement are paramount, caprylyl trimethicone's elevated refractive index (1.428–1.444) relative to standard dimethicone (~1.403) enables superior optical blending with the skin's natural lipid layer, minimizing the visible whitening or 'ashing' effect that can occur with linear silicone deposition . At the documented safe maximum use level of 10% in facial leave-on products, formulators can leverage this refractive index advantage to deliver a perceptibly more natural skin finish [1].

Pearlized Rinse-Off Hair Care: Stabilized Shampoo and Conditioner Systems Without Co-Stabilizers

Caprylyl trimethicone's unique ability to maintain long-term stability in the presence of pearlizing and opacifying agents—as explicitly demonstrated in LeGrow's rinse-off composition patents—makes it the silicone emollient of choice for pearlized shampoos and conditioning washes . Unlike phenyltrimethicone, which requires additional stabilizers in these systems, caprylyl trimethicone eliminates the need for co-stabilizers, directly simplifying the ingredient list, reducing procurement complexity, and improving batch-to-batch consistency.

Sensory-Optimized Body Lotions: Modulation of Viscosity and Skin Feel Between Lightweight and Heavy Emollients

With a kinematic viscosity of 15–30 cSt, caprylyl trimethicone occupies a distinct rheological window—providing substantially more body and substantive emolliency than caprylyl methicone (~3 cSt) while remaining far lighter than typical dimethicone fluids (50–1000+ cSt) [1]. At 5% maximum historical use in whole-body leave-on products, this viscosity differentiation enables formulators to achieve a perceptibly rich, non-greasy sensory profile that bridges the gap between volatile, 'dry-feel' silicones and heavy, occlusive emollients .

Color Cosmetics: Carrier Fluid for High-Dispersion Pigment and Particle Systems

In color cosmetic applications including foundations, eyeshadows, and antiperspirants, caprylyl trimethicone's branched structure, low surface tension, and excellent compatibility with hydrophobic pigments and powders make it an effective dispersing medium and carrier fluid . Its refractive index advantage contributes to more transparent pigment wetting, while documented eye-area leave-on safety up to 4% provides regulatory confidence for use in eye shadow and mascara formulations [1]. The superior smoothness and reduced tackiness vs. phenyltrimethicone, as documented in leave-on composition patents, further supports its selection for long-wear color applications .

Application

Selection Property

Validation Focus

Facial skincare serums & creams

High-RI emollient for optical skin blending

Refractive index match, 10% leave-on limit

Pearlized rinse-off hair care

Stability with pearlizers without co-stabilizers

Emulsion stability, ingredient-list simplification

Body lotions with balanced sensory

15–30 cSt viscosity niche

Sensory deposition profile, 5% leave-on max

Color cosmetics & pigment dispersions

Branched carrier fluid, low tack

Pigment wetting, eye-area safety up to 4%

• [1] Puriactives. CAPRYLYL TRIMETHICONE Cosmetic Ingredient Safety Data. Maximum historical use levels (2025). View Source